Cas no 98083-50-2 (5-Chloro-N-methyl-1H-indazol-3-amine)

• Product Name: 5-Chloro-N-methyl-1H-indazol-3-amine
• CAS No: 98083-50-2
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1094505
• PubChem ID: 23118970
• Update Time: 2025-09-25

5-Chloro-N-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-methyl-1H-indazol-3-amine
• 98083-50-2
• DTXSID70630792
• SDOKSWSXIRWIRK-UHFFFAOYSA-N
• (5-chloro-1h-indazol-3-yl)-methylamine
• SCHEMBL5773496

• Inchi： 1S/C8H8ClN3/c1-10-8-6-4-5(9)2-3-7(6)11-12-8/h2-4H,1H3,(H2,10,11,12)
• InChI Key： SDOKSWSXIRWIRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC)=NN2

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles